Cas no 2227871-88-5 (tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutylphenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutylphenyl}carbamate
• CAS No: 2227871-88-5
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 6274090
• PubChem ID: 165620772
• Update Time: 2025-06-30

tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutylphenyl}carbamate
• EN300-1874434
• 2227871-88-5
• tert-butyl N-{2-hydroxy-5-[(3S)-3-hydroxybutyl]phenyl}carbamate

• Inchi： 1S/C15H23NO4/c1-10(17)5-6-11-7-8-13(18)12(9-11)16-14(19)20-15(2,3)4/h7-10,17-18H,5-6H2,1-4H3,(H,16,19)/t10-/m0/s1
• InChI Key： XUZGXYHBJIUCMM-JTQLQIEISA-N
• SMILES： O(C(NC1=C(C=CC(=C1)CC[C@H](C)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.16270821g/mol
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutylphenyl}carbamate (CAS No. 2227871-88-5)

tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutylphenyl}carbamate (CAS No. 2227871-88-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxybutylphenyl and carbamate functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and chiral center at the (3S)-3-hydroxybutyl position make it particularly valuable for asymmetric synthesis and drug development.

In recent years, the demand for tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutylphenyl}carbamate has surged due to its potential applications in targeted drug delivery and enzyme inhibition. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in precision medicine. The compound’s ability to act as a protecting group for amines further enhances its utility in peptide synthesis, aligning with the growing interest in bioconjugation techniques.

The synthesis of CAS No. 2227871-88-5 involves multi-step organic reactions, including esterification and chiral resolution, which are frequently discussed in green chemistry forums. Its tert-butyl moiety offers steric protection, a feature highly sought after in prodrug design. This aligns with current trends in sustainable pharmaceuticals, where minimizing metabolic degradation is a priority.

From an analytical perspective, tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutylphenyl}carbamate is often characterized using HPLC and NMR spectroscopy, techniques frequently searched by quality control professionals. Its logP and solubility profiles are critical for formulation scientists, especially those working on oral bioavailability enhancement—a recurring theme in drug discovery queries.

The compound’s phenyl carbamate scaffold is also relevant to kinase inhibitor research, a trending area in oncology therapeutics. Discussions on structure-activity relationships (SAR) often highlight its potential to improve binding affinity, making it a frequent subject in medicinal chemistry publications. Additionally, its hydroxybutyl side chain is being studied for metabolic stability, a key concern in ADME optimization.

In the context of industrial scalability, CAS No. 2227871-88-5 poses challenges due to its chiral purity requirements, a topic often explored in process chemistry webinars. Regulatory guidelines for ICH Q3A impurities further emphasize the need for robust synthetic routes, linking it to GMP compliance—a high-traffic keyword in pharmaceutical manufacturing searches.

Beyond pharmaceuticals, tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutylphenyl}carbamate has niche applications in material science, particularly in designing polymeric coatings with enhanced hydrophilicity. This intersects with the rising interest in biocompatible materials for medical devices, another frequently searched domain.

To summarize, tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutylphenyl}carbamate (CAS No. 2227871-88-5) is a multifaceted compound bridging drug development, analytical chemistry, and material engineering. Its relevance to cutting-edge research and alignment with industry trends ensure its continued prominence in scientific discourse.